1-{1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-1H-benzimidazol-2-yl}ethanone

• Molecular Formula: C18H14N4O2
• Molecular Weight: 318.3 g/mol
• IUPAC Name: 1-[1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzimidazol-2-yl]ethanone
• InChI: InChI=1S/C18H14N4O2/c1-12(23)17-19-14-9-5-6-10-15(14)22(17)11-16-20-21-18(24-16)13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: GAYZRCYLCIZUNR-UHFFFAOYSA-N
• SMILES: CC(=O)C1=NC2=CC=CC=C2N1CC3=NN=C(O3)C4=CC=CC=C4

Description

1-{1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-1H-benzimidazol-2-yl}ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as POM-1 and has a molecular formula of C23H17N3O2.

Mechanism of Action

The mechanism of action of POM-1 is not well understood. However, it has been suggested that POM-1 may interact with specific targets in cells, leading to changes in cellular processes and ultimately leading to therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that POM-1 exhibits a range of biochemical and physiological effects. In vitro studies have shown that POM-1 can inhibit the growth of cancer cells and induce apoptosis. POM-1 has also been shown to have anti-inflammatory and antioxidant effects. In vivo studies have shown that POM-1 can improve glucose metabolism and reduce the severity of Alzheimer's disease in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using POM-1 in lab experiments is its high purity and stability. POM-1 is also readily available and can be synthesized in large quantities. However, one of the limitations of using POM-1 is its relatively high cost compared to other chemical compounds.

Future Directions

There are several future directions for the research on POM-1. One direction is to further investigate the mechanism of action of POM-1 and identify its specific targets in cells. Another direction is to develop new derivatives of POM-1 with improved therapeutic properties. Additionally, POM-1 can be used as a building block for the synthesis of new materials with unique properties, and further research in this area can lead to the development of new materials for various applications.

Synthesis Methods

The synthesis of POM-1 involves the reaction of 5-phenyl-1,3,4-oxadiazole-2-carbaldehyde with 1H-benzimidazole-2-amine in the presence of an appropriate catalyst. The reaction proceeds under mild reaction conditions and yields POM-1 as a white solid.

Scientific Research Applications

POM-1 has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and material science. In medicinal chemistry, POM-1 has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. In biochemistry, POM-1 has been used as a probe to study the interaction of proteins with DNA. In material science, POM-1 has been used as a building block for the synthesis of new materials with unique properties.